Cas no 2171849-25-3 (3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2171849-25-3
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 6383765
• PubChem ID: 165525201
• Update Time: 2025-10-31

3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid
• EN300-1450439
• 3-{[(benzyloxy)carbonyl]amino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid
• 2171849-25-3

• Inchi： 1S/C19H18BrNO4/c20-15-8-6-14(7-9-15)19(17(22)23)10-16(11-19)21-18(24)25-12-13-4-2-1-3-5-13/h1-9,16H,10-12H2,(H,21,24)(H,22,23)
• InChI Key： MNMAJXZLBPPNBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 403.04192g/mol
• Monoisotopic Mass: 403.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid

3-{(Benzyloxy)Carbonylamino}-1-(4-Bromophenyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid (CAS No. 2171849-25-3) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyclobutane ring, a benzyloxy carbonyl amino group, and a 4-bromophenyl substituent. These structural elements contribute to its diverse chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The synthesis of 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid involves multi-step processes that highlight the importance of protecting groups and intermediates in achieving high yields and purity. For instance, the use of benzyloxy carbonyl (Cbz) groups as protecting agents has been instrumental in controlling the reactivity of amino functionalities during the synthesis.

The structural integrity of this compound is further enhanced by its cyclobutane ring, which introduces strain and reactivity that can be exploited in various chemical transformations. The presence of the 4-bromophenyl group adds electronic diversity, making this compound a versatile building block for further functionalization. Recent studies have demonstrated its utility in constructing bioactive molecules, particularly in the context of drug discovery.

From a pharmacological perspective, 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid has shown promise as a lead compound in anti-cancer drug development. Its ability to modulate key cellular pathways and interact with specific protein targets makes it an attractive candidate for further exploration. Researchers have employed computational modeling techniques to predict its binding affinity and selectivity, providing valuable insights into its potential therapeutic applications.

In addition to its pharmacological relevance, this compound has also found applications in materials science. Its unique combination of rigidity and flexibility makes it suitable for use in polymer chemistry and nanotechnology. For example, it has been utilized as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

The environmental impact of 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and agricultural applications. These findings underscore the importance of sustainable practices in the synthesis and utilization of such compounds.

Looking ahead, the continued exploration of 3-{(benzyloxy)carbonylamino}-1-(4-bromophenyl)cyclobutane-1-carboxylic acid is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a chemical entity positions it as a valuable tool for addressing complex challenges across multiple disciplines.